Ethyl 1-((2-(3-methoxybenzamido)ethyl)sulfonyl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-[2-[(3-methoxybenzoyl)amino]ethylsulfonyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H26N2O6S/c1-3-26-18(22)14-7-10-20(11-8-14)27(23,24)12-9-19-17(21)15-5-4-6-16(13-15)25-2/h4-6,13-14H,3,7-12H2,1-2H3,(H,19,21)
• InChI Key: RIPMDOHIPBHQMA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C18H26N2O6S
• Molecular Weight: 398.5 g/mol
• CAS No.: 899738-81-9

Description

Ethyl 1-((2-(3-methoxybenzamido)ethyl)sulfonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H26N2O6S and its molecular weight is 398.47. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

A study conducted by Rehman et al. (2018) focused on the synthesis of propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluated as promising anticancer agents. The compounds exhibited significant anticancer potential against various cancer cell lines, highlighting the therapeutic utility of such chemical structures in cancer treatment (Rehman et al., 2018).

Antioxidant and Anticholinesterase Activity

Karaman et al. (2016) explored the synthesis of new sulfonyl hydrazone compounds with piperidine derivatives, demonstrating notable antioxidant capacity and anticholinesterase activity. These findings indicate the potential of such compounds in managing oxidative stress-related diseases and neurodegenerative disorders (Karaman et al., 2016).

Influence of Solvent on Chemical Reactions

Bänziger, Klein, and Rihs (2002) studied the impact of solvents on the regioselectivity of sulfoxide thermolysis in related chemical structures, providing insights into the nuanced effects of solvent choice on chemical reaction outcomes and product distributions (Bänziger et al., 2002).

N-Nucleophiles in Aminocarbonylation

Takács et al. (2014) utilized piperidines with ester functionality as N-nucleophiles in palladium-catalyzed aminocarbonylation reactions, showcasing their application in synthesizing carboxamides and ketocarboxamides, compounds relevant in pharmaceutical chemistry (Takács et al., 2014).

Antibacterial and Enzyme Inhibitory Activities

Munir et al. (2017) investigated the antibacterial and α-glucosidase inhibitory activities of hydrazone derivatives of ethyl isonipecotate, suggesting their potential in treating bacterial infections and managing type-2 diabetes (Munir et al., 2017).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological target it interacts with. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so they can have a wide range of mechanisms of action.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some piperidine derivatives can be hazardous and require careful handling.

Future Directions

Piperidine derivatives are a major area of research in the pharmaceutical industry, and new compounds are constantly being developed and studied. The future directions for this specific compound would depend on its properties and potential applications.